3,4-Dibromo-5-chloro-8-methylquinoline

• CAS No.: 1209360-18-8
• Molecular Formula: C10H6Br2ClN
• Molecular Weight: 335.423
• IUPAC Name: 3,4-dibromo-5-chloro-8-methylquinoline
• InChI: InChI=1S/C10H6Br2ClN/c1-5-2-3-7(13)8-9(12)6(11)4-14-10(5)8/h2-4H,1H3
• InChI Key: JOPYBLLFMOBVHT-UHFFFAOYSA-N
• SMILES: CC1=C2C(=C(C=C1)Cl)C(=C(C=N2)Br)Br
• Synonyms: 5-Chloro-3,4-dibromo-8-methylquinoline

Description

3,4-Dibromo-5-chloro-8-methylquinoline is a halogenated quinoline derivative characterized by bromine substituents at positions 3 and 4, a chlorine atom at position 5, and a methyl group at position 6. This compound belongs to the quinoline family, which is renowned for its diverse applications in pharmaceuticals, agrochemicals, and materials science due to its aromatic heterocyclic structure. The substitution pattern on the quinoline core significantly influences its electronic properties, solubility, and reactivity, making it a subject of interest in synthetic and medicinal chemistry.

Comparison with Similar Compounds

Structural Analogues and Substituent Analysis

The following table summarizes key structural differences between 3,4-Dibromo-5-chloro-8-methylquinoline and related compounds identified in the literature:

Compound Name	Substituent Positions	Key Features	Source (Evidence ID)
3,4-Dibromo-5-chloro-8-methylquinoline	Br (3,4), Cl (5), CH₃ (8)	Target compound; balanced halogenation	-
8-Chloro-3,4-dibromo-5-methoxyquinoline	Br (3,4), Cl (8), OCH₃ (5)	Methoxy group enhances polarity
6-Chloro-3,4-dibromo-8-methylquinoline	Br (3,4), Cl (6), CH₃ (8)	Chlorine shifted to position 6

Electronic and Steric Effects

• The methyl group at position 8 introduces steric hindrance, which may affect intermolecular interactions .
• 8-Chloro-3,4-dibromo-5-methoxyquinoline: Replacing the methyl group (CH₃) at position 8 with chlorine and introducing a methoxy (OCH₃) group at position 5 increases polarity, likely improving aqueous solubility compared to the target compound. Methoxy’s electron-donating nature may also alter reactivity in electrophilic substitution reactions .
• 6-Chloro-3,4-dibromo-8-methylquinoline: The chlorine atom at position 6 instead of 5 creates a distinct electronic profile.